Cas no 1515844-23-1 (2-(6-Bromo-2H-indazol-2-YL)acetic acid)

• Product Name: 2-(6-Bromo-2H-indazol-2-YL)acetic acid
• CAS No: 1515844-23-1
• MF: C₉H₇BrN₂O₂
• MW: 255.068081140518
• CID: 6793367
• PubChem ID: 83397807
• Update Time: 2025-06-30

2-(6-Bromo-2H-indazol-2-YL)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(6-BROMO-2H-INDAZOL-2-YL)ACETIC ACID
• 1515844-23-1
• 2-(6-BROMO-2H-INDAZOL-2-YL)ACETICACID
• SCHEMBL23321299
• 2-(6-Bromo-2H-indazol-2-YL)acetic acid

• Inchi： 1S/C9H7BrN2O2/c10-7-2-1-6-4-12(5-9(13)14)11-8(6)3-7/h1-4H,5H2,(H,13,14)
• InChI Key： PTJQWNWSHMILOH-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=CN(CC(=O)O)N=C2C=1

Computed Properties

• Exact Mass: 253.96909g/mol
• Monoisotopic Mass: 253.96909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55.1Ų

Additional information on 2-(6-Bromo-2H-indazol-2-YL)acetic acid

Introduction to 2-(6-Bromo-2H-indazol-2-YL)acetic acid (CAS No. 1515844-23-1) in Modern Chemical and Pharmaceutical Research

2-(6-Bromo-2H-indazol-2-YL)acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1515844-23-1, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic derivative, featuring a brominated indazole core linked to an acetic acid moiety, has garnered considerable attention due to its versatile structural framework and potential biological activities. The presence of both the bromine substituent and the carboxylic acid group provides multiple sites for chemical modification, making it a valuable intermediate in the development of novel therapeutic agents.

The indazole scaffold, a fused benzene-pyrazole structure, is well-documented for its role in medicinal chemistry. Compounds bearing this motif have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The introduction of a bromine atom at the 6-position of the indazole ring enhances its reactivity, enabling further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These transformations are pivotal in constructing more complex molecular architectures, which are often essential for achieving high binding affinity and selectivity in drug design.

The carboxylic acid functionality in 2-(6-Bromo-2H-indazol-2-YL)acetic acid offers additional synthetic pathways. It can be esterified to introduce solubility or metabolic stability modifications, or it can be converted into other derivatives such as amides or thioesters, which are common pharmacophores in drug molecules. Moreover, the acidic nature of the carboxyl group allows for salt formation, which can improve the physicochemical properties of the compound, such as solubility and bioavailability.

In recent years, there has been a surge in research focused on indazole derivatives as potential therapeutic candidates. For instance, studies have highlighted the antimicrobial activity of certain indazole-based compounds against drug-resistant bacteria. The bromine atom in 2-(6-Bromo-2H-indazol-2-YL)acetic acid may play a crucial role in modulating these biological effects by influencing electronic properties and steric hindrance around the indazole core. Additionally, computational studies have suggested that brominated indazoles exhibit favorable interactions with biological targets, making them promising candidates for further optimization.

The pharmaceutical industry has increasingly leveraged 2-(6-Bromo-2H-indazol-2-YL)acetic acid as a building block for drug discovery programs. Its structural features allow for rapid diversification of molecular libraries through combinatorial chemistry approaches. Such libraries are then screened for biological activity using high-throughput screening (HTS) techniques. Recent publications have demonstrated the success of this strategy in identifying novel inhibitors of kinases and other enzymes implicated in cancer progression. The ease with which CAS No. 1515844-23-1 can be modified underscores its utility in generating structurally diverse compounds with tailored pharmacological profiles.

Beyond its applications in oncology, 2-(6-Bromo-2H-indazol-2-YL)acetic acid has shown promise in other therapeutic areas. For example, derivatives of this compound have been investigated for their potential to modulate immune responses, offering insights into novel treatments for autoimmune diseases and inflammation-related disorders. The carboxylic acid group provides a handle for conjugation with immunomodulatory agents, while the brominated indazole core retains the inherent biological activity observed in related scaffolds.

The synthetic accessibility of CAS No. 1515844-23-1 further enhances its appeal as a research tool. Modern synthetic methodologies have streamlined the preparation of this compound, enabling researchers to focus on downstream applications rather than labor-intensive synthetic routes. Advances in catalytic systems have particularly contributed to this progress, allowing for more efficient and scalable production processes. Such improvements are critical for transitioning from academic research to industrial applications where cost-effectiveness and reproducibility are paramount.

In conclusion,2-(6-Bromo-2H-indazol-2-YL)acetic acid (CAS No. 1515844-23-1) represents a compelling example of how structural features can be leveraged to develop multifunctional pharmaceutical intermediates. Its versatility in synthetic transformations and potential biological activities make it an indispensable tool in modern drug discovery efforts. As research continues to uncover new therapeutic targets and mechanisms, compounds like this will undoubtedly play a pivotal role in shaping the future of medicinal chemistry.